Cas no 871700-28-6 (6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 871700-28-6
• MF: C₁₃H₁₁FIN₃O₂
• MW: 387.148218393326
• MDL: MFCD18207183
• CID: 835522
• Update Time: 2025-06-11

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione
• 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-pyrimidine-2,4(1H,3H)-dione
• H,3H)-dione
• WVVWGHZIHSJFNG-UHFFFAOYSA-N
• BCP15336
• 3770AC
• AK118907
• AX8244323
• 6-amino-3-cyclopropyl-1-(2-fluor o-4-iodophenyl)pyrimidine-2,4(1
• 6-amino-3-cyclopropyl-1-(2-fluoro-4-iodo-phenyl)-1H-pyrimidine-2,4-dione
• 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-2,4(1H,3H)-pyrimidinedione (ACI)
• 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-1H-pyrimidine-2,4-dione

• MDL： MFCD18207183
• Inchi： 1S/C13H11FIN3O2/c14-9-5-7(15)1-4-10(9)18-11(16)6-12(19)17(13(18)20)8-2-3-8/h1,4-6,8H,2-3,16H2
• InChI Key： WVVWGHZIHSJFNG-UHFFFAOYSA-N
• SMILES： O=C1N(C2CC2)C(=O)N(C2C(F)=CC(I)=CC=2)C(N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 480
• Topological Polar Surface Area: 66.6

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione Security Information

• Storage Condition：Sealed in dry,2-8°C(BD244323)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione

Recent Advances in the Study of 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 871700-28-6)

6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 871700-28-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antiviral agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Further investigations are underway to evaluate its efficacy and safety in preclinical models.

Another significant aspect of recent research has been the optimization of the synthetic route for this compound. The traditional synthesis methods often involve multi-step processes with low yields and high costs. However, recent advancements in organic chemistry have led to the development of more efficient and scalable synthetic pathways. These improvements not only enhance the accessibility of the compound for research purposes but also pave the way for its potential commercialization.

In addition to its kinase inhibitory properties, 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione has also been investigated for its antiviral activity. Early-stage studies have indicated that the compound may interfere with viral replication mechanisms, making it a candidate for the treatment of viral infections. Researchers are currently exploring its effectiveness against a range of viruses, including those responsible for emerging infectious diseases.

The pharmacological profile of this compound is another area of active research. Pharmacokinetic studies have been conducted to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining the compound's bioavailability and potential side effects, which are essential considerations for its development into a viable drug candidate.

In conclusion, 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione (CAS: 871700-28-6) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its potential applications as a kinase inhibitor and antiviral agent, coupled with advancements in its synthetic pathways, make it a compound of great interest. Ongoing studies are expected to further elucidate its therapeutic potential and pave the way for its clinical development.